4-Hydroxy-4-methyl-pentan-2-one oxime
Cat. No. B8284842
M. Wt: 131.17 g/mol
InChI Key: RIGUXCDLUKALKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07449581B2
Procedure details
A mixture of 4-hydroxy-4-methyl-2-pentanone (10.0 g, 85.7 mmole) and hydroxylamine hydrochloride (22.17 g, 343 mmole) in 90 ml of water was stirred vigorously at room temperature. To this solution was added slowly over a period of an hour solid sodium bicarbonate (26.8 g, 343 mmole). After 3 hours the reaction mixture was extracted with ethyl acetate (3×, 100 ml), dried (MgSO4) and evaporated under reduced pressure, to give the product as an oil. Yield 11.2 g
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]([CH3:8])([CH3:7])[CH2:3][C:4](=O)[CH3:5].Cl.[NH2:10][OH:11].C(=O)(O)[O-].[Na+]>O>[OH:1][C:2]([CH3:8])([CH3:7])[CH2:3][C:4](=[N:10][OH:11])[CH3:5] |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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OC(CC(C)=O)(C)C
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Name
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Quantity
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22.17 g
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Type
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reactant
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Smiles
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Cl.NO
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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26.8 g
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred vigorously at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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After 3 hours the reaction mixture was extracted with ethyl acetate (3×, 100 ml)
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Duration
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3 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OC(CC(C)=NO)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
